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Compound of Interest

Compound Name: JZD-07

Cat. No.: B15566857

For Researchers, Scientists, and Drug Development Professionals

Introduction

JZD-07 is a potent, non-peptidic, and non-covalent small molecule inhibitor of the Severe Acute
Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) 3C-like protease (3CLpro). This enzyme
Is essential for the replication of the virus, making it a prime target for antiviral drug
development. The ability of 3ZD-07 to bind to the active site of 3CLpro with high affinity and its
favorable pharmacokinetic profile make it a significant tool for structural biology studies and a
promising candidate for further therapeutic development. These application notes provide
detailed protocols for utilizing 3JZD-07 in structural and functional studies of SARS-CoV-2
3CLpro.

Data Presentation

The inhibitory activity of 3ZD-07 against SARS-CoV-2 3CLpro and its antiviral efficacy have
been quantified in various assays. The data is summarized in the table below for easy
comparison.
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Cell Line
Parameter Value Assay Type Target Reference
(for EC50)
FRET-based
_ SARS-CoV-2
IC50 <100 nM enzymatic N/A
3CLpro
assay
EC50 (Delta 0.272 £0.013  Antiviral SARS-CoV-2 N
) ) Not Specified
variant) UM Assay Delta variant
SARS-CoV-2
Crystal X-ray ]
3CLproin
Structure 1.80 A Crystallograp ) N/A
) complex with
Resolution hy
JZD-07

Signaling Pathway and Mechanism of Action

JZD-07 functions by directly inhibiting the enzymatic activity of the SARS-CoV-2 3CLpro. This
protease is responsible for cleaving the viral polyproteins (ppla and pplab) into functional non-

structural proteins (nsps), which are essential for the assembly of the viral replication and

transcription complex. By binding to the active site of 3CLpro, JZD-07 blocks this cleavage

process, thereby halting viral replication.
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Mechanism of JZD-07 Inhibition

Non-cavalent binding

Inhibition

© 2025 BenchChem. All rights reserved.

3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow

Grepare JZD-07 serial dilutions in DMSO]—»E\du diluted JZD-07 and 3CLpro to plate)—»Encuba«e at room lemperatura—beud FRET substrate to initiate reacuur)—»@easure fluorescence intensity over umej—»E:a\cu\ate 1c50 valuej

Experimental Workflow

Geed Vero E6 cells in 96-well pla(esj—»Grepare 3ZD-07 serial dn\uuona—v{ﬂeat cells with JZD-07 mlunonsj—»@mec( cells with sAR&Con)—»Encuba(e for 48-72 houra—V{Measure cell viability (cPED—»GaIcu\a(e EC50 valuej

Experimental Workflow

E’rspare 3CLpro-JzD-07 compleD—»[sa up crystallization |r|al5]—>Encubate and monitor for crystal gmwxD—»[Harvea and cryo-protect crysm\s]—»[cm\em X-ray diffraction datHSo\ve and refine the s(ruclure]
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[https://www.benchchem.com/product/b15566857#application-of-jzd-07-in-structural-biology-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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